N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C20H21N3O4/c1-3-18-22-20(27-23-18)14-6-5-7-17(12-14)26-13-19(24)21-15-8-10-16(11-9-15)25-4-2/h5-12H,3-4,13H2,1-2H3,(H,21,24)
• InChI Key: ZIDSNKSNINGBPJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)OCC(=O)NC3=CC=C(C=C3)OCC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. This molecule belongs to the class of oxadiazole derivatives, which have been reported to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood. However, it has been suggested that this molecule exerts its pharmacological effects through the modulation of various signaling pathways, including the cyclooxygenase (COX) pathway, the nuclear factor-kappa B (NF-κB) pathway, and the mitogen-activated protein kinase (MAPK) pathway. Moreover, N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been reported to inhibit the expression of various pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been reported to exhibit significant biochemical and physiological effects. This molecule has been shown to reduce the production of reactive oxygen species (ROS) and enhance the activity of various antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Moreover, N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been reported to reduce the levels of various inflammatory mediators, such as prostaglandin E2 (PGE2) and nitric oxide (NO).

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has several advantages and limitations for lab experiments. One of the main advantages of this molecule is its significant pharmacological activity against various types of cancer cells. Moreover, N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been reported to exhibit low toxicity and high selectivity towards cancer cells. However, one of the main limitations of this molecule is its poor solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One of the main areas of research is the optimization of the synthesis method to improve the yield and purity of the molecule. Moreover, further studies are needed to elucidate the exact mechanism of action of N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide and its potential targets. Furthermore, the potential use of this molecule as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders, should be investigated.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be achieved through a multi-step reaction process. The first step involves the condensation of 4-ethoxyaniline with ethyl 2-bromoacetate to form ethyl 2-(4-ethoxyphenyl)acetate. This intermediate is then reacted with hydrazine hydrate to obtain 2-(4-ethoxyphenyl)hydrazinecarboxylate. The final step involves the reaction of 2-(4-ethoxyphenyl)hydrazinecarboxylate with 3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenol in the presence of acetic anhydride to obtain N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied for its potential pharmacological properties. This molecule has been reported to exhibit significant anti-inflammatory, analgesic, and antipyretic activities. It has also been shown to possess anticonvulsant, anxiolytic, and antidepressant properties. Moreover, N-(4-ethoxyphenyl)-2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been reported to exhibit significant activity against various types of cancer cells, including breast, lung, and colon cancer cells.